Cas no 872679-70-4 (Fmoc-NH-PEG2-CH2CH2COOH)

Fmoc-NH-PEG2-CH2CH2COOH is a heterobifunctional PEG-based reagent featuring an Fmoc-protected amine group and a carboxylic acid terminus, linked by a short polyethylene glycol (PEG2) spacer. This compound is widely utilized in bioconjugation and peptide synthesis, offering enhanced solubility and reduced steric hindrance due to its hydrophilic PEG spacer. The Fmoc group provides orthogonal protection for amine functionalities, enabling selective deprotection under mild basic conditions. The terminal carboxylate allows for further coupling via standard amidation or esterification chemistries. Its design facilitates controlled modifications of biomolecules, making it valuable for drug delivery systems, crosslinking applications, and surface functionalization. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
Fmoc-NH-PEG2-CH2CH2COOH structure
Fmoc-NH-PEG2-CH2CH2COOH structure
Product Name:Fmoc-NH-PEG2-CH2CH2COOH
CAS No:872679-70-4
MF:C22H25NO6
MW:399.43700671196
MDL:MFCD08064306
CID:706635
PubChem ID:253660769
Update Time:2025-05-23

Fmoc-NH-PEG2-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-9-Amino-4,7-dioxanonanoic acid
    • 2,7,10-Trioxa-4-azatridecan-13-oicacid, 1-(9H-fluoren-9-yl)-3-oxo- (9CI)
    • 9-[(9H-Fluoren-9-ylmethoxy)carbonylamino]-4,7-dioxanonanoic Acid
    • 3-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]propanoic acid
    • 4,7,12-Trioxa-10-azatridecanoicacid, 13-(9H-fluoren-9-yl)-11-oxo-
    • FMOC-3-(2-(2-AMINOETHOXY)ETHOXY)PROPANOIC ACID
    • FMOC-AEEP-OH
    • Fmoc-PEG2-propionic acid
    • 3-[2-[2-[(9H-Fluoren-9-ylmethoxy)carbonylamino]ethoxy]ethoxy]propionic Acid
    • 9-(Fmoc-amino)-4,7-dioxanonanoic Acid
    • 3-[2-[2-(Fmoc-amino)ethoxy]ethoxy]propionic Acid
    • Fmoc-NH-PEG2-CH2CH2COOH
    • Fmoc-AEEP
    • 13-(9H-Fluoren-9-yl)-11-oxo-4,7,12-trioxa-10-azatridecanoic acid (ACI)
    • 2,7,10-Trioxa-4-azatridecan-13-oic acid, 1-(9H-fluoren-9-yl)-3-oxo- (9CI)
    • 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10-trioxa-4-azatridecan-13-oic acid
    • 3-[2-[2-[(9H-Fluoren-9-ylmethoxycarbonyl)amino]ethoxy]ethoxy]propanoic acid
    • MDL: MFCD08064306
    • Inchi: 1S/C22H25NO6/c24-21(25)9-11-27-13-14-28-12-10-23-22(26)29-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,23,26)(H,24,25)
    • InChI Key: QWHLFJJLRVOHTM-UHFFFAOYSA-N
    • SMILES: O=C(CCOCCOCCNC(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)O

Computed Properties

  • Exact Mass: 399.168
  • Monoisotopic Mass: 399.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 399.4
  • XLogP3: 2.3
  • Topological Polar Surface Area: 94.1

Experimental Properties

  • Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr)
  • Melting Point: 95.0 to 99.0 deg-C
  • Boiling Point: 621.0±50.0℃ at 760 mmHg

Fmoc-NH-PEG2-CH2CH2COOH Security Information

Fmoc-NH-PEG2-CH2CH2COOH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-W040238-100mg
Fmoc-NH-PEG2-CH2CH2COOH
872679-70-4 95.15%
100mg
¥200 2023-08-31
Fluorochem
230891-1g
Fmoc-9-Amino-4,7-dioxanonanoic acid
872679-70-4 95%
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Fluorochem
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872679-70-4 95%
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£191.00 2022-02-28
Fluorochem
230891-10g
Fmoc-9-Amino-4,7-dioxanonanoic acid
872679-70-4 95%
10g
£293.00 2022-02-28
Fluorochem
230891-25g
Fmoc-9-Amino-4,7-dioxanonanoic acid
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£562.00 2022-02-28
S e l l e c k ZHONG GUO
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¥1050.42 2022-04-26
TRC
F256170-100mg
Fmoc-AEEP-OH
872679-70-4
100mg
$75.00 2023-05-18
TRC
F256170-250mg
Fmoc-AEEP-OH
872679-70-4
250mg
$104.00 2023-05-18
TRC
F256170-500mg
Fmoc-AEEP-OH
872679-70-4
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F837175-200mg
Fmoc-9-amino-4,7-dioxanonanoic acid
872679-70-4 98%
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Fmoc-NH-PEG2-CH2CH2COOH Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  overnight, rt
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  2 h, rt
Reference
Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes
Storer, R. Ian; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(21), 4805-4811

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  2 h, rt
Reference
Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes
Storer, R. Ian; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(21), 4805-4811

Fmoc-NH-PEG2-CH2CH2COOH Raw materials

Fmoc-NH-PEG2-CH2CH2COOH Preparation Products

Fmoc-NH-PEG2-CH2CH2COOH Related Literature

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